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Compound of Interest

Compound Name: Melamine borate

Cat. No.: B8473010 Get Quote

This guide provides a detailed comparison of the flame retardant mechanism and performance

of melamine borate against other common halogen-free flame retardants. Experimental data

is presented to offer an objective analysis for researchers, scientists, and material development

professionals.

The Flame Retardant Mechanism of Melamine
Borate
Melamine borate (MB) is a halogen-free flame retardant that functions through a synergistic

mechanism involving both gas phase and condensed phase actions.[1] Its effectiveness stems

from the combined chemistry of its two components: melamine and boric acid.

Upon exposure to high temperatures, melamine borate undergoes a multi-step thermal

decomposition:

Initial Decomposition: The orthoboric acid component dehydrates in stages, first forming

metaboric acid and then boron oxide (B₂O₃), releasing water vapor in the process.[2] This

endothermic process absorbs heat from the polymer substrate.

Melamine Action: Simultaneously, the melamine component partially sublimates, absorbing

heat. A significant portion also condenses to form more thermally stable structures like

melem and melon.[2]
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Gas Phase Inhibition: The release of non-combustible gases, such as water vapor, ammonia

(NH₃), and nitrogen (N₂), dilutes the concentration of oxygen and flammable gases in the

vicinity of the flame, thereby inhibiting combustion in the gas phase.[1]

Condensed Phase Charring: At higher temperatures, the melamine condensates

(melem/melon) decompose. The released ammonia reacts with the previously formed boron

oxide to create a highly stable, glassy char layer containing boron nitride (BN) and boron-

nitrogen-oxygen (BNO) structures.[2] This layer acts as a physical barrier, insulating the

underlying polymer from heat and oxygen and preventing the escape of flammable volatile

compounds.

This dual-action mechanism makes melamine borate a highly effective flame retardant in a

variety of polymers.
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Caption: Flame retardant mechanism of Melamine Borate.
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Comparison with Alternative Flame Retardants
Melamine borate's performance is best understood in comparison to other common halogen-

free flame retardants.

Melamine Cyanurate (MCA): A salt of melamine and cyanuric acid, MCA primarily acts in the

gas phase.[3] Upon heating, it sublimes and undergoes endothermic decomposition,

absorbing a significant amount of heat which cools the substrate.[4][5] The released non-

flammable gases dilute the fuel source. It is particularly effective in polyamides due to

favorable chemical interactions during degradation.[6]

Ammonium Polyphosphate (APP) / Melamine Polyphosphate (MPP): These are classic

intumescent flame retardants that act mainly in the condensed phase.[7] During combustion,

they decompose to produce phosphoric acid, which catalyzes the dehydration and cross-

linking of the polymer backbone to form a carbonaceous char.[8] The melamine component

simultaneously releases gases, causing the char to swell into a thick, insulating foam barrier.

[7]

Zinc Borate (ZB): This is a multifunctional flame retardant. It releases water upon

decomposition (a cooling action), promotes the formation of a cohesive char, and forms a

glassy, insulating layer that reduces afterglow. It is also a highly effective smoke

suppressant.[9]

Performance Data Comparison
The following tables summarize representative flame retardancy performance data for various

flame retardants in Polyamide 6 (PA6), a common engineering thermoplastic.

Disclaimer: The data below is compiled from multiple sources for illustrative purposes. Direct

comparison may be limited as experimental conditions and specific formulations can vary

between studies. Additive loading is typically in the range of 10-20 wt%.

Table 1: Limiting Oxygen Index (LOI) and UL-94 Ratings for PA6 Composites
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Flame Retardant
System

LOI (%)
UL-94 Rating
(Thickness)

Source(s)

Neat PA6 ~22-24 No Rating [2]

PA6 + Melamine

Cyanurate (MCA)
~29-35 V-0 (0.8 - 2.0 mm)

PA6 + MCA +

Borophosphate

(BPO₄)

~30 V-0

PA6 + MCA + Zinc

Borate (ZnB)
Low LOI No Rating

PA6 + Aluminum

Phosphinate/MPP/ZB
~32-35 V-0 [2]

Note: Data for Melamine Borate in PA6 was not available in the reviewed literature for a direct

comparison in this table. However, its dual-action mechanism suggests it would effectively

increase both LOI and the UL-94 rating.[1]

Table 2: Cone Calorimetry Data for PA6 Composites (Heat Flux: 50 kW/m²)
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Flame
Retardant
System

Peak Heat
Release Rate
(pHRR)
(kW/m²)

Total Heat
Release (THR)
(MJ/m²)

Fire
Performance
Index (FPI)
(s·m²/kW)

Source(s)

Neat PA6 ~1100-1200 ~90-100 ~0.05 [2]

PA6 + Melamine

Cyanurate

(MCA)

~500-600 ~80-90 ~0.10 [2]

PA6 + MCA +

Boehmite
~323 ~80 ~0.16

PA6 + Aluminum

Phosphinate/MP

P/ZB

~350-450 ~50-60 ~0.25 [2]

Fire Performance Index (FPI) = Time to Ignition / pHRR. A higher FPI indicates better fire

resistance.

Experimental Protocols
The data presented is generated using standardized testing methodologies to evaluate the

flammability of materials.
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Caption: Experimental workflow for FR evaluation.

Thermogravimetric Analysis (TGA)
Principle: TGA measures the change in mass of a sample as a function of temperature or

time in a controlled atmosphere. It is used to determine the thermal stability and

decomposition profile of the flame retardant and the polymer composite.

Procedure: A small sample (typically 5-10 mg) is placed in a crucible and heated in a furnace

at a constant rate (e.g., 10°C/min) under a nitrogen or air atmosphere. The weight loss is

recorded continuously, yielding a curve that shows decomposition temperatures and the

amount of residual char.

Limiting Oxygen Index (LOI) - ASTM D2863 / ISO 4589
Principle: LOI determines the minimum concentration of oxygen in a flowing oxygen/nitrogen

mixture required to support candle-like combustion of a vertically oriented specimen. A

higher LOI value indicates better flame resistance.
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Procedure: A standard-sized specimen is placed in a vertical glass column. An

oxygen/nitrogen mixture is flowed up through the column, and the top of the specimen is

ignited. The oxygen concentration is systematically adjusted until the flame is just self-

extinguishing. This concentration is reported as the LOI.

UL-94 Vertical Burn Test
Principle: This test classifies the ability of a material to extinguish a flame after ignition and

its dripping behavior.[1] Common classifications are V-0, V-1, and V-2, with V-0 being the

most flame-retardant.

Procedure: A rectangular bar specimen is held vertically. A calibrated flame is applied to the

bottom of the specimen for 10 seconds and then removed. After the flame ceases, the flame

is immediately reapplied for another 10 seconds. The duration of flaming, afterglow time, and

whether flaming drips ignite a cotton patch placed below are recorded to determine the

classification.[1]

Cone Calorimetry - ASTM E1354 / ISO 5660
Principle: This is one of the most significant bench-scale tests for assessing the fire behavior

of materials. It measures heat release rate (HRR), smoke production, and other parameters

under a controlled radiant heat flux that simulates real-world fire conditions.

Procedure: A square specimen (typically 100x100 mm) is placed horizontally under a conical

radiant heater. The sample is exposed to a set heat flux (e.g., 35 or 50 kW/m²). A spark

igniter ignites the flammable gases released by the material. The test measures the rate of

oxygen consumption in the exhaust stream, which is directly proportional to the rate of heat

release.[6] Key parameters like Time to Ignition (TTI), Peak Heat Release Rate (pHRR), and

Total Heat Released (THR) are determined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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